3,3'-(ethoxymethylene)bis(6-bromo-4H-chromen-4-one)

• CAS No.: 90368-71-1
• Molecular Formula: C21H14Br2O5
• Molecular Weight: 506.1 g/mol
• IUPAC Name: 6-bromo-3-[(6-bromo-4-oxochromen-3-yl)-ethoxymethyl]chromen-4-one
• InChI: InChI=1S/C21H14Br2O5/c1-2-26-21(15-9-27-17-5-3-11(22)7-13(17)19(15)24)16-10-28-18-6-4-12(23)8-14(18)20(16)25/h3-10,21H,2H2,1H3
• InChI Key: LRWJTBPUGSUSTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=COC2=C(C1=O)C=C(C=C2)Br)C3=COC4=C(C3=O)C=C(C=C4)Br

Description

3,3'-(Ethoxymethylene)bis(6-bromo-4H-chromen-4-one) is a dimeric chromenone derivative characterized by two 6-bromo-4H-chromen-4-one units linked via an ethoxymethylene bridge. Chromenones (benzopyran-4-ones) are heterocyclic compounds with a fused benzene and pyrone ring system, often studied for their biological activities, including antimicrobial and anticancer properties . The bromine substituent at position 6 enhances electronic delocalization and may influence intermolecular interactions, while the ethoxymethylene group introduces conformational flexibility. Structural elucidation of such compounds typically employs X-ray crystallography, often refined using software like SHELX .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Features

The compound is distinguished from monomeric chromenones by its dimeric architecture. Key comparisons include:

4-(4-Bromophenyl)-7,7-dimethyl-2-methylamino-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one (): Substituents: Contains a 4-bromophenyl group, nitro (-NO₂), methylamino (-NHCH₃), and dimethyl substituents. Core Structure: A single chromenone unit with a saturated 7,8-dihydro ring, reducing aromaticity compared to the fully unsaturated 4H-chromen-4-one in the target compound. Bond Angles: Key angles (e.g., C8–C7–C11: ~120°, C4–C5–C6: ~109°) reflect steric and electronic effects from substituents .

6-Bromo-4H-chromen-4-one (Monomeric Analog): Symmetry: Lacks the ethoxymethylene bridge, resulting in a simpler structure. Reactivity: Bromine at position 6 directs electrophilic substitution to adjacent positions, whereas dimerization may alter reactivity due to steric hindrance.

Data Tables

Table 1: Structural Comparison of Chromenone Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
3,3'-(Ethoxymethylene)bis(6-bromo-4H-chromen-4-one)	C₂₃H₁₈Br₂O₅	552.1	Two 6-bromo groups, ethoxymethylene bridge	Dimeric, unsaturated chromenone cores
4-(4-Bromophenyl)-7,7-dimethyl-2-methylamino-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one	C₁₉H₂₂BrN₃O₄	436.3	4-bromophenyl, nitro, methylamino	Saturated 7,8-dihydro ring
6-Bromo-4H-chromen-4-one	C₉H₅BrO₂	229.0	6-bromo	Monomeric, planar structure

Table 2: Bond Angles from

Bond Angle	Value (°)	Compound Context
C8–C7–C11	~120	Steric strain from substituents
C4–C5–C6	~109	Saturated ring conformation

Research Findings and Hypotheses

Structural Rigidity vs.

Dimerization Impact: Dimeric structures often exhibit higher melting points and lower solubility than monomers, as seen in related bis-coumarins.